
Ochratoxin A-d5: A Technical Guide to its
Certificate of Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ochratoxin A-d5

Cat. No.: B1146178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential components

found on a Certificate of Analysis (CoA) for the isotopically labeled internal standard,

Ochratoxin A-d5. This document is crucial for ensuring the accuracy and reliability of analytical

data in research and drug development settings. The guide details the key quality parameters,

the analytical methodologies used for their verification, and the proper handling and storage of

this certified reference material.

Quantitative Data Summary
A Certificate of Analysis for Ochratoxin A-d5 provides critical quantitative data that certifies its

identity, purity, and concentration. These parameters are essential for its use as an internal

standard in isotope dilution mass spectrometry and other quantitative analytical methods. The

following tables summarize the typical specifications found on a CoA.

Table 1: General Properties and Identification
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Parameter Specification

Chemical Name

N-[[(3R)-5-Chloro-3,4-dihydro-8-hydroxy-3-

methyl-1-oxo-1H-2-benzopyran-7-yl]carbonyl]-L-

phenylalanine-d5

CAS Number 666236-28-8

Molecular Formula C₂₀D₅H₁₃ClNO₆

Molecular Weight 408.84 g/mol [1]

Mass Shift (M+5) Confirmed

Table 2: Purity and Concentration

Parameter Specification

Chemical Purity (by HPLC) ≥98%

Isotopic Purity (d5) >98% relative abundance[2]

Certified Concentration E.g., 10 µg/mL in Acetonitrile

Uncertainty E.g., ± 0.5 µg/mL

Table 3: Storage and Handling

Parameter Specification

Storage Condition -20°C[1]

Solvent Acetonitrile

Format Solution

Experimental Protocols
The certification of Ochratoxin A-d5 relies on a series of rigorous analytical tests. The

methodologies for these tests are detailed below.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Chemical purity is determined using High-Performance Liquid Chromatography (HPLC) with

fluorescence or UV detection. This method separates Ochratoxin A-d5 from any non-labeled

Ochratoxin A, isomers, or other impurities.

Instrumentation: A standard HPLC system equipped with a fluorescence detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, often with a small

percentage of acetic or formic acid to improve peak shape. For example, a mixture of

acetonitrile/water/acetic acid (99/99/2, v/v/v).

Flow Rate: Typically in the range of 0.5 - 1.0 mL/min.

Detection: Fluorescence detection with excitation at approximately 333 nm and emission at

approximately 460 nm.

Sample Preparation: The Ochratoxin A-d5 standard solution is typically diluted with the

mobile phase to an appropriate concentration for analysis.

Quantification: The chemical purity is calculated by dividing the peak area of Ochratoxin A-
d5 by the total peak area of all components in the chromatogram.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Isotopic Purity and Identity Confirmation
LC-MS/MS is a powerful technique used to confirm the identity of Ochratoxin A-d5 and

determine its isotopic purity. This is achieved by monitoring specific precursor and product ion

transitions (Selected Reaction Monitoring - SRM).

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole

mass spectrometer.
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Ionization Source: Electrospray Ionization (ESI), operated in either positive or negative ion

mode.

SRM Transitions:

Ochratoxin A-d5 (Positive Ion Mode): A common transition is the precursor ion [M+H]⁺ at

m/z 409 to a product ion at m/z 363.[2]

Ochratoxin A (for comparison): The corresponding transition for the unlabeled compound

is m/z 404 to m/z 358.[2]

Sample Preparation: The standard solution is diluted with an appropriate solvent, such as

methanol or acetonitrile, to a low concentration suitable for MS analysis.

Analysis: The relative abundance of the d5 isotopologue is determined by comparing the

signal intensity of the Ochratoxin A-d5 SRM transition to any signal observed at the SRM

transition for unlabeled Ochratoxin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR (Proton NMR) spectroscopy is employed to confirm the successful deuteration of the

phenyl ring in the phenylalanine moiety of Ochratoxin A-d5.

Instrumentation: A high-field NMR spectrometer.

Sample Preparation: The Ochratoxin A-d5 standard is dried down and re-dissolved in a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Analysis: The ¹H NMR spectrum of Ochratoxin A-d5 is expected to show the absence of

signals in the aromatic region corresponding to the protons of the phenylalanine ring,

confirming their replacement with deuterium atoms.[2]

Mandatory Visualizations
The following diagrams illustrate key processes related to the certification and use of

Ochratoxin A-d5.
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Caption: Workflow for the Certification of Ochratoxin A-d5.
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Caption: Isotope Dilution Mass Spectrometry Workflow using Ochratoxin A-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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